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Compound of Interest

Compound Name: Nickel;vanadium

Cat. No.: B15487691

These application notes provide a summary of the key characteristics and catalytic applications
of a ternary nanocomposite consisting of vanadium oxide (V20s) and carbon spheres (Cs)
doped into nickel oxide (NiO2). This novel nanocatalyst has demonstrated significant potential
in environmental remediation and as an antibacterial agent.

1. Overview of the Nanocatalyst

The vanadium oxide/carbon spheres-doped nickel oxide (V20s/Cs-NiO2) nanostructure is a
ternary composite material synthesized via a facile co-precipitation method.[1][2][3][4][5] This
approach allows for the incorporation of V20s and carbon spheres into the NiOz2 matrix,
resulting in a nanocatalyst with enhanced physicochemical properties and catalytic efficacy.
The carbon spheres contribute a large surface area and porous structure, while vanadium
oxide's redox properties are believed to boost the catalytic reactions.[2]

2. Physicochemical Properties

The nanocatalyst has been characterized using various spectroscopic and microscopic
techniques, revealing the following key properties:

o Crystalline Structure: X-ray diffraction (XRD) analysis confirms a hexagonal crystalline
structure for the synthesized nanostructures.[1][2][3][4][5]

o Optical Properties: UV-vis spectroscopy shows a maximum absorption for the undoped NiO:2
at 330 nm. Upon doping with V20s and carbon spheres, a redshift is observed, indicating a
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decrease in the band gap energy from 3.75 eV to 3.59 eV.[1][2][3][4][5] This alteration in the
band gap is attributed to the increase in the crystalline size of the nanostructures after
doping.[2]

e Morphology: Transmission electron microscopy (TEM) reveals that the pristine NiO2 consists
of agglomerated, non-uniform nanorods. Doping with V20s and carbon spheres leads to a
higher degree of agglomeration.[1][2][3][4][5]

Table 1: Physicochemical Properties of V20s/Cs-NiO2 Nanocatalyst and its Precursors

. . Maximum
. Crystallite Size Band Gap Energy .
Material Absorption (Amax)
(nm) (eV)
(nm)
NiOz (pristine) 29.3 3.75 330
Cs-NiO2 32.8 - 335
2 wt% V20s/Cs-NiO2 25.79 - 340
4 wt% V20s5/Cs-NiO2 45.19 3.59 345

Data sourced from Baz et al. (2023).[1][2][3][4]
3. Catalytic Applications: Methylene Blue Degradation

The V20s5/Cs-NiO2 nanocatalyst exhibits excellent catalytic activity in the reduction of
methylene blue (MB), a common organic dye pollutant, in the presence of sodium borohydride
(NaBHa4).[1] The 4 wt% V20s5/Cs-doped NiO2 nanostructure has been identified as a particularly
effective catalyst, achieving a 94.21% reduction of MB in an acidic medium.[1][2][3][4] The
catalytic performance is influenced by the pH of the reaction medium, with the highest
degradation efficiency observed under acidic conditions.

Table 2: Catalytic Reduction of Methylene Blue by 4 wt% V20s/Cs-NiO2 Nanocatalyst at
Different pH Levels

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://pubmed.ncbi.nlm.nih.gov/37305260/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://pubmed.ncbi.nlm.nih.gov/37305260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10249084/
https://pubs.acs.org/doi/10.1021/acsomega.3c00604
https://pubs.acs.org/doi/abs/10.1021/acsomega.3c00604
https://www.researchgate.net/publication/370969495_Facile_Synthesis_of_Vanadium_OxideCarbon_Spheres-Doped_Nickel_Oxide_Functioned_as_a_Nanocatalyst_and_Bactericidal_Behavior_with_Molecular_Docking_Analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

pH MB Reduction (%)
Acidic (pH 4) 94.21
Neutral (pH 7) 91.89
Basic (pH 12) 91.01

Data sourced from Baz et al. (2023).[1][2]
4. Antibacterial Applications

In addition to its catalytic properties, the V20s/Cs-NiO2 nanocatalyst has demonstrated
significant antibacterial efficacy against Escherichia coli.[1] The antibacterial activity is
attributed to the small, mobile, and conductive nature of the nanostructures which can inhibit

bacterial adherence.[1]

Table 3: Antibacterial Activity and Molecular Docking Scores of V20s/Cs-NiO2z

Parameter Value
Zone of Inhibition against E. coli 3.75 mm
Binding Score (Dihydrofolate Reductase) 6.37
Binding Score (Dihydropteroate Synthase) 4.31

Data sourced from Baz et al. (2023).[1][2][3][4][5]
Experimental Protocols
Protocol 1: Synthesis of V20s/Cs-Doped NiO2 Nanocatalyst

This protocol details the co-precipitation method for synthesizing vanadium oxide/carbon
spheres-doped nickel oxide nanostructures.[1][2][3][4]

Materials:

 Nickel nitrate hexahydrate [Ni(NOs)2:6H20] (98%)
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Sodium hydroxide (NaOH)

Glucose

Vanadium pentoxide (V20s)

Deionized water

Equipment:

Beakers

Magnetic stirrer

Centrifuge

Oven

Procedure:

o Preparation of Carbon Spheres (Cs):

o Dissolve a specific amount of glucose in deionized water.

o Heat the solution in an autoclave at a specified temperature and duration to induce
hydrothermal carbonization, resulting in the formation of carbon spheres.

o Wash the resulting carbon spheres with deionized water and ethanol and dry them in an
oven.

e Synthesis of V20s/Cs-Doped NiOz:

o Disperse a calculated amount of the prepared carbon spheres in deionized water through
sonication.

o Add a specific amount of Ni(NOs)2-6H20 to the carbon sphere suspension and stir until
fully dissolved.
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o In a separate beaker, dissolve a calculated amount of V20s in a basic solution (e.g., NaOH
solution) with stirring.

o Slowly add the V20s solution to the Ni(NOs)2/Cs suspension under constant stirring.

o Adjust the pH of the mixture by adding a precipitating agent (e.g., NaOH solution)
dropwise until a precipitate is formed.

o Continue stirring for a set period to ensure complete reaction.

o Collect the precipitate by centrifugation, wash it multiple times with deionized water and
ethanol to remove any unreacted precursors, and then dry it in an oven at a specified
temperature.

Protocol 2: Catalytic Reduction of Methylene Blue

This protocol describes the procedure for evaluating the catalytic activity of the synthesized
V20s5/Cs-NiO2 nanocatalyst in the reduction of methylene blue.[1][2]

Materials:

V20s5/Cs-NiO2 nanocatalyst

Methylene blue (MB)

Sodium borohydride (NaBHa4)

Deionized water

Buffer solutions (for pH adjustment)

Equipment:

o UV-vis spectrophotometer

e Cuvettes

o Micropipettes
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e Magnetic stirrer
Procedure:
o Preparation of Solutions:
o Prepare a stock solution of methylene blue in deionized water.
o Freshly prepare a solution of NaBHa4 in deionized water.
o Prepare a suspension of the V20s/Cs-NiO2 nanocatalyst in deionized water.
o Catalytic Reaction:

o In a quartz cuvette, mix a specific volume of the MB solution with a specific volume of the
NaBHa4 solution.

o To initiate the catalytic reaction, add a specific volume of the nanocatalyst suspension to
the MB/NaBHa mixture.

o Immediately start monitoring the reaction by recording the UV-vis absorption spectra of the
solution at regular time intervals. The characteristic absorption peak of MB (around 664
nm) will decrease as the reduction proceeds.

o Data Analysis:

o Calculate the percentage of MB reduction at different time points using the following

formula:
» % Reduction = [(Ao - At) / Ao] x 100
= Where Ao is the initial absorbance of MB and At is the absorbance at time t.

o To study the effect of pH, repeat the experiment using buffer solutions to maintain the
desired pH (e.g., 4, 7, and 12).

Visualizations
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Click to download full resolution via product page

Caption: Workflow for the synthesis of V20s/Cs-NiO2 nanocatalyst.
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Caption: Logical relationship in the catalytic reduction of methylene blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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